Cas no 1415898-34-8 (Benzyl 1-(2,2-dimethoxyethylamino)-2-methyl-1-oxopropan-2-ylcarbamate)

Benzyl 1-(2,2-dimethoxyethylamino)-2-methyl-1-oxopropan-2-ylcarbamate is a specialized carbamate derivative with potential applications in organic synthesis and pharmaceutical research. Its structure features a benzyl-protected carbamate group and a dimethoxyethylamino moiety, offering versatility as a building block in peptide and small-molecule synthesis. The compound's stability under mild conditions and functional group compatibility make it suitable for controlled modifications in complex reactions. Its design allows for selective deprotection or further functionalization, enhancing its utility in medicinal chemistry and drug development. The presence of both amide and carbamate linkages contributes to its role in studying enzyme inhibition or prodrug formulations.

Benzyl 1-(2,2-dimethoxyethylamino)-2-methyl-1-oxopropan-2-ylcarbamate structure

1415898-34-8 structure

Product Name:Benzyl 1-(2,2-dimethoxyethylamino)-2-methyl-1-oxopropan-2-ylcarbamate

CAS No:1415898-34-8

MF:C₁₆H₂₄N₂O₅

MW:324.372164726257

CID:5057346

Update Time:2025-06-11

Benzyl 1-(2,2-dimethoxyethylamino)-2-methyl-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

- Benzyl 1-(2,2-dimethoxyethylamino)-2-methyl-1-oxopropan-2-ylcarbamate
- benzyl N-[1-(2,2-dimethoxyethylamino)-2-methyl-1-oxopropan-2-yl]carbamate
- Inchi： 1S/C16H24N2O5/c1-16(2,14(19)17-10-13(21-3)22-4)18-15(20)23-11-12-8-6-5-7-9-12/h5-9,13H,10-11H2,1-4H3,(H,17,19)(H,18,20)
- InChI Key： ISUYCFQEYDURRU-UHFFFAOYSA-N
- SMILES： O=C(C(C)(C)NC(=O)OCC1C=CC=CC=1)NCC(OC)OC

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 23
Rotatable Bond Count: 9
Complexity: 377
XLogP3: 1.2
Topological Polar Surface Area: 85.9

Benzyl 1-(2,2-dimethoxyethylamino)-2-methyl-1-oxopropan-2-ylcarbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	B182365-250mg	Benzyl 1-(2,2-dimethoxyethylamino)-2-methyl-1-oxopropan-2-ylcarbamate	1415898-34-8		250mg	$ 565.00	2022-06-07
TRC	B182365-500mg	Benzyl 1-(2,2-dimethoxyethylamino)-2-methyl-1-oxopropan-2-ylcarbamate	1415898-34-8		500mg	$ 940.00	2022-06-07

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Additional information on Benzyl 1-(2,2-dimethoxyethylamino)-2-methyl-1-oxopropan-2-ylcarbamate

Comprehensive Overview of Benzyl 1-(2,2-dimethoxyethylamino)-2-methyl-1-oxopropan-2-ylcarbamate (CAS No. 1415898-34-8)

Benzyl 1-(2,2-dimethoxyethylamino)-2-methyl-1-oxopropan-2-ylcarbamate (CAS No. 1415898-34-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique carbamate and dimethoxyethylamino functional groups, is often explored for its potential applications in drug development and biochemical studies. Its molecular structure, which includes a benzyl group and a methyl-1-oxopropan-2-yl moiety, makes it a versatile intermediate in synthetic organic chemistry.

In recent years, the demand for Benzyl 1-(2,2-dimethoxyethylamino)-2-methyl-1-oxopropan-2-ylcarbamate has increased due to its relevance in the synthesis of bioactive molecules. Researchers are particularly interested in its role as a protecting group or as a precursor in the development of peptide mimetics. The compound's stability and reactivity under various conditions make it a valuable tool in organic synthesis. Additionally, its CAS No. 1415898-34-8 is frequently searched in scientific databases, highlighting its importance in academic and industrial research.

One of the key trends in the scientific community is the exploration of sustainable synthesis methods for complex organic compounds. Benzyl 1-(2,2-dimethoxyethylamino)-2-methyl-1-oxopropan-2-ylcarbamate aligns with this trend, as researchers seek eco-friendly approaches to its production. Questions such as "How to synthesize Benzyl 1-(2,2-dimethoxyethylamino)-2-methyl-1-oxopropan-2-ylcarbamate efficiently?" or "What are the applications of CAS No. 1415898-34-8 in drug discovery?" are commonly encountered in search engines, reflecting the compound's growing relevance.

The compound's physicochemical properties, including solubility, melting point, and stability, are critical for its application in various experimental setups. For instance, its dimethoxyethylamino group contributes to its solubility in polar solvents, which is advantageous for reactions in aqueous environments. Furthermore, the benzyl carbamate moiety provides a protective function, making it useful in multi-step synthetic pathways. These attributes are often discussed in forums and research papers, emphasizing the compound's utility in advanced chemical synthesis.

Another area of interest is the potential of Benzyl 1-(2,2-dimethoxyethylamino)-2-methyl-1-oxopropan-2-ylcarbamate in the development of targeted therapies. With the rise of personalized medicine, researchers are investigating how such compounds can be tailored to interact with specific biological targets. The compound's modular structure allows for modifications that can enhance its bioavailability or binding affinity, making it a promising candidate for future therapeutic agents.

In conclusion, Benzyl 1-(2,2-dimethoxyethylamino)-2-methyl-1-oxopropan-2-ylcarbamate (CAS No. 1415898-34-8) is a compound of significant scientific interest due to its versatile applications and unique chemical properties. Its role in organic synthesis, drug development, and biochemical research underscores its importance in modern chemistry. As research continues to evolve, this compound is likely to remain a focal point for innovations in synthetic methodologies and therapeutic discoveries.